Cas no 115-77-5 (Pentaerythritol)

Pentaerythritol Properties

Names and Identifiers

• Pentaerythritol
• 2,2-bis(hydroxymethyl)-1,3-Propanediol
• Hercules P 6
• Monopentaerythritol
• PE 200
• Pentaertyhritol
• PETP
• Tetrakis(hydroxymethyl)methane
• Tetramethylolmethane
• THME
• 2,2-Bis(hydroxymethyl)propane-1,3-diol
• RCS-4
• 2,2-Bis-hydroxyMethyl-1,3-propanediol
• MetabAuxil
• Penetek
• Pentek
• PE-T
• PE-M
• PE-C-N
• Maxinutril
• pe200
• Pentaerythrotol
• Monopentek
• Pentaerythrite
• Auxinutril
• Metab-Auxil
• Hercules P6
• Tetrahydroxymethylmethane
• Methane tetramethylol
• 1,3-Propanediol, 2,2-bis(hydroxymethyl)-
• Pentaerythritol, 98%
• 1,1,1-Tris(hydroxymethyl)ethanol
• A
• +Expand

• MDL： MFCD00004692
• InChIKey： WXZMFSXDPGVJKK-UHFFFAOYSA-N
• Inchi： 1S/C5H12O4/c6-1-5(2-7,3-8)4-9/h6-9H,1-4H2
• SMILES： O([H])C([H])([H])C(C([H])([H])O[H])(C([H])([H])O[H])C([H])([H])O[H]
• BRN： 1679274

Computed Properties

• Exact Mass: 136.07400
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Heavy Atom Count: 9
• Complexity: 51.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 80.9

Experimental Properties

• LogP: -2.05800
• PSA: 80.92000
• Merck: 14,7111
• Refractive Index: 1.548
• Water Partition Coefficient: 1 g/18 mL (15 ºC)
• Boiling Point: 276 °C/30 mmHg(lit.)
• Melting Point: 253-258 °C (lit.)
• Vapor Pressure: <1 mmHg ( 20 °C)
• Flash Point: Fahrenheit: >302 ° f
  Celsius: >150 ° c
  
• Solubility: H2O: 0.1 g/mL, clear, colorless
• Color/Form: White powdery crystal, flammable, easy to be esterified by general organic esters, and no reaction with dilute caustic soda solution
• PH: 3.5-4.5 (100g/l, H2O, 35℃)
• Stability/Shelf Life: Stable. Incompatible with strong acids, strong oxidizing agents, acid chlorides, acid anhydrides. Combustible.
• Solubility: Soluble in water, slightly soluble in ethanol, insoluble in benzene \ carbon tetrachloride \ ether \ petroleum ether, etc
• Sensitiveness: Hygroscopic
• Density: 1.396

Pentaerythritol Security Information

• RTECS：RZ2490000
• WGK Germany：1
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R33
• Hazardous Material transportation number：NONH for all modes of transport
• Risk Phrases： R33: risk of cumulative effect.
• TSCA：Yes

Pentaerythritol Customs Data

• HS CODE：29054200
• Customs Data：

  China Customs Code:

  2905420000

  Overview:

  HS:2905420000 Pentaerythritol VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing Minimum tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  HS:2905420000 2,2-bis(hydroxymethyl)propane-1,3-diol VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Organic Halides